N-(4-bromo-2,6-dimethylphenyl)-4-cyano-2-fluorobenzamide

• IUPAC Name: N-(4-bromo-2,6-dimethylphenyl)-4-cyano-2-fluorobenzamide
• InChI: InChI=1S/C16H12BrFN2O/c1-9-5-12(17)6-10(2)15(9)20-16(21)13-4-3-11(8-19)7-14(13)18/h3-7H,1-2H3,(H,20,21)
• InChI Key: VKIPICGEIZOMOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1NC(=O)C2=C(C=C(C=C2)C#N)F)C)Br
• Molecular Formula: C16H12BrFN2O
• Molecular Weight: 347.18 g/mol

Description

N-(4-bromo-2,6-dimethylphenyl)-4-cyano-2-fluorobenzamide, also known as BDF-8634, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. BDF-8634 belongs to the class of benzamide derivatives and has been found to exhibit promising pharmacological properties.

Mechanism of Action

The mechanism of action of N-(4-bromo-2,6-dimethylphenyl)-4-cyano-2-fluorobenzamide is not fully understood. However, it has been suggested that N-(4-bromo-2,6-dimethylphenyl)-4-cyano-2-fluorobenzamide exerts its pharmacological effects by inhibiting the activity of enzymes such as histone deacetylases (HDACs) and bromodomain-containing proteins (BRDs). HDACs are enzymes that regulate gene expression by removing acetyl groups from histones, whereas BRDs are proteins that recognize acetylated histones and play a role in gene transcription. Inhibition of HDACs and BRDs by N-(4-bromo-2,6-dimethylphenyl)-4-cyano-2-fluorobenzamide leads to altered gene expression and cell cycle arrest, ultimately resulting in cell death.
Biochemical and Physiological Effects
N-(4-bromo-2,6-dimethylphenyl)-4-cyano-2-fluorobenzamide has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9, two key enzymes involved in the apoptotic pathway. N-(4-bromo-2,6-dimethylphenyl)-4-cyano-2-fluorobenzamide has also been found to inhibit the migration and invasion of cancer cells, which are important processes involved in tumor metastasis. Furthermore, N-(4-bromo-2,6-dimethylphenyl)-4-cyano-2-fluorobenzamide has been found to modulate the expression of various genes involved in cell cycle regulation, angiogenesis, and apoptosis.

Advantages and Limitations for Lab Experiments

N-(4-bromo-2,6-dimethylphenyl)-4-cyano-2-fluorobenzamide has several advantages for lab experiments. It is a relatively stable compound that can be stored for extended periods without significant degradation. N-(4-bromo-2,6-dimethylphenyl)-4-cyano-2-fluorobenzamide is also soluble in various solvents, which makes it easy to prepare stock solutions for experiments. However, N-(4-bromo-2,6-dimethylphenyl)-4-cyano-2-fluorobenzamide has some limitations for lab experiments. It is a highly potent compound that requires careful handling and storage to avoid contamination and degradation. Furthermore, N-(4-bromo-2,6-dimethylphenyl)-4-cyano-2-fluorobenzamide has limited water solubility, which can make it challenging to use in aqueous-based experiments.

Future Directions

For the study of N-(4-bromo-2,6-dimethylphenyl)-4-cyano-2-fluorobenzamide include investigating its effects on epigenetic modifications, exploring its potential as a therapeutic agent for fungal infections, developing analogs with improved pharmacological properties, and using it in combination with other drugs or therapies for the treatment of cancer.

Synthesis Methods

The synthesis of N-(4-bromo-2,6-dimethylphenyl)-4-cyano-2-fluorobenzamide involves the reaction of 4-bromo-2,6-dimethylphenylamine with 4-cyano-2-fluorobenzoyl chloride in the presence of a base. The reaction is carried out in a solvent such as dichloromethane or toluene, and the product is obtained by purification using column chromatography. The yield of the synthesis method is relatively high, and the purity of the product can be achieved up to 99%.

Scientific Research Applications

N-(4-bromo-2,6-dimethylphenyl)-4-cyano-2-fluorobenzamide has been extensively studied for its potential applications in drug discovery and development. It has been found to exhibit potent inhibitory activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. N-(4-bromo-2,6-dimethylphenyl)-4-cyano-2-fluorobenzamide has also been shown to inhibit the growth of tumor xenografts in mice models. Furthermore, N-(4-bromo-2,6-dimethylphenyl)-4-cyano-2-fluorobenzamide has been found to exhibit antifungal activity against Candida albicans, a common fungal pathogen.